Cas no 4228-93-7 (7-bromo-4,5,6-trichloro-2-(trifluoromethyl)-1H-benzimidazole)

7-bromo-4,5,6-trichloro-2-(trifluoromethyl)-1H-benzimidazole structure
4228-93-7 structure
Product Name:7-bromo-4,5,6-trichloro-2-(trifluoromethyl)-1H-benzimidazole
CAS No:4228-93-7
MF:C8HBrCl3F3N2
MW:368.365148305893
CID:1513462
PubChem ID:20214
Update Time:2025-04-21

7-bromo-4,5,6-trichloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-4,5,6-trichloro-2-(trifluoromethyl)-1H-benzimidazole
    • BENZIMIDAZOLE, 4-BROMO-5,6,7-TRICHLORO-2-(TRIFLUOROMETHYL)-
    • KMFHVMJKOGJJRE-UHFFFAOYSA-N
    • DTXSID20195109
    • BRN 0961953
    • 4-Bromo-5,6,7-trichloro-2-(trifluoromethyl)benzimidazole
    • 4228-93-7
    • Inchi: 1S/C8HBrCl3F3N2/c9-1-2(10)3(11)4(12)6-5(1)16-7(17-6)8(13,14)15/h(H,16,17)
    • InChI Key: KMFHVMJKOGJJRE-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C2=C1NC(C(F)(F)F)=N2)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 365.83423
  • Monoisotopic Mass: 365.834078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 2.039
  • Boiling Point: 418.5°C at 760 mmHg
  • Flash Point: 206.9°C
  • Refractive Index: 1.626
  • PSA: 28.68
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